![molecular formula C20H19N3OS B6424336 2-(benzylsulfanyl)-N-({[2,4'-bipyridine]-4-yl}methyl)acetamide CAS No. 2034394-55-1](/img/structure/B6424336.png)
2-(benzylsulfanyl)-N-({[2,4'-bipyridine]-4-yl}methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-(benzylsulfanyl)-N-({[2,4’-bipyridine]-4-yl}methyl)acetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .
Molecular Structure Analysis
The molecular structure of a compound like this would likely be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Unfortunately, specific structural data for this compound is not available in the literature .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can include its density, color, hardness, melting and boiling points, and electrical conductivity . Unfortunately, specific physical and chemical properties for this compound are not available in the literature.Mechanism of Action
Target of Action
The primary targets of 2-(benzylsulfanyl)-N-({[2,4’-bipyridine]-4-yl}methyl)acetamide are mycobacteria . These bacteria are responsible for diseases such as tuberculosis and leprosy.
Mode of Action
The compound interacts with mycobacteria, inhibiting their growth and proliferation . .
Biochemical Pathways
Given its antimycobacterial activity, it likely interferes with essential metabolic pathways in mycobacteria, leading to their inhibition .
Pharmacokinetics
The compound’slower lipophilicity and increased molecular size are thought to contribute to its antituberculotic activity .
Result of Action
The result of the compound’s action is the significant inhibition of both sensitive and multidrug-resistant strains of M. tuberculosis , with low cytotoxicity . This makes it a promising candidate for the development of new antimycobacterial drugs.
properties
IUPAC Name |
2-benzylsulfanyl-N-[(2-pyridin-4-ylpyridin-4-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3OS/c24-20(15-25-14-16-4-2-1-3-5-16)23-13-17-6-11-22-19(12-17)18-7-9-21-10-8-18/h1-12H,13-15H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOBCYLPKPIJFFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSCC(=O)NCC2=CC(=NC=C2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzylsulfanyl)-N-({[2,4'-bipyridine]-4-yl}methyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.